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Compound of Interest

Compound Name: (+)-Alantolactone

Cat. No.: B1664491

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gene expression alterations induced by (+)-
Alantolactone, a natural sesquiterpene lactone, with supporting experimental data. The
information presented herein is intended to facilitate further research and drug development
efforts targeting pathways modulated by this compound.

Quantitative Data Summary

The following table summarizes the key differentially expressed genes in human breast cancer
cell lines (MCF-7 and MDA-MB-231) following treatment with (+)-Alantolactone. The data is
compiled from microarray and quantitative PCR (QPCR) analyses reported in peer-reviewed
literature.
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Fold
. . Experiment
Gene Regulation Change Cell Line Reference
al Method
(Approx.)
Apoptosis-
Related
Genes
Down- 2-4 fold
Bcl-2 MCF-7 Western Blot [1112][3]
regulated decrease
2-3 fold
Bax Up-regulated ) MCF-7 Western Blot [11[2]
increase
1.5-2.5 fold
p53 Up-regulated ) MCF-7 Western Blot
increase
Caspase-3 Significant
Up-regulated ) MCF-7 Western Blot
(cleaved) increase
Caspase-12 Significant
Up-regulated ) MCF-7 Western Blot
(cleaved) increase
Cell Migration
and Invasion-
Related
Genes
Down- 2-3 fold
MMP-2 MCF-7 Western Blot
regulated decrease
Down- 2-3 fold
MMP-7 MCF-7 Western Blot
regulated decrease
Down- 2-3 fold
MMP-9 MCF-7 Western Blot
regulated decrease
) Down- >2 fold
N-cadherin MDA-MB-231 gPCR
regulated decrease
] ) Down- >2 fold
Vimentin MDA-MB-231 gPCR
regulated decrease
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E-cadherin Up-regulated Not specified MDA-MB-231 gPCR

Stemness-

Related

Genes
Down- >2 fold

STAT3 MDA-MB-231  gPCR
regulated decrease
Down- >2 fold

SOX-2 MDA-MB-231 gPCR
regulated decrease
Down- >2 fold

NANOG MDA-MB-231  gPCR
regulated decrease

Signaling

Pathway-

Related

Genes

Significant
p-p38 Up-regulated ) MCF-7 Western Blot
increase

Down- Significant

p65 (nuclear) MCF-7 Western Blot
regulated decrease
Down- Significant

Nrf2 (nuclear) MCF-7 Western Blot
regulated decrease

Note: Fold changes are approximate and derived from qualitative data presented in the
referenced literature. For precise quantitative data, please refer to the original publications.

Key Signaling Pathways Modulated by (+)-
Alantolactone

(+)-Alantolactone has been shown to exert its effects by modulating several key signaling
pathways implicated in cancer cell proliferation, survival, and metastasis.
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Modulation of Signaling Pathways
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Cell Culture & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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